Dimethoxymethyl(3-phenylpropoxy)silane

• CAS No.: 83918-69-8
• Molecular Formula: C12H20O3Si
• Molecular Weight: 240.37 g/mol
• IUPAC Name: dimethoxy-methyl-(3-phenylpropoxy)silane
• InChI: InChI=1S/C12H20O3Si/c1-13-16(3,14-2)15-11-7-10-12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3
• InChI Key: DVULSASCMYVBQL-UHFFFAOYSA-N
• Canonical SMILES: CO[Si](C)(OC)OCCCC1=CC=CC=C1

Description

Dimethoxymethyl(3-phenylpropoxy)silane is an organosilicon compound characterized by its unique structure, which includes a silicon atom bonded to a dimethoxymethyl group and a 3-phenylpropoxy group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Dimethoxymethyl(3-phenylpropoxy)silane typically involves the reaction of a suitable silane precursor with dimethoxymethane under controlled conditions. The process requires precise control over reaction conditions such as temperature and pressure to ensure the desired product is obtained .

Industrial Production Methods: In industrial settings, the production of this compound may involve multi-step processes that include the use of specific catalysts to promote the reaction without decomposing intermediate products. This ensures high yield and purity of the final compound .

Chemical Reactions Analysis

Types of Reactions: Dimethoxymethyl(3-phenylpropoxy)silane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding silanol derivatives.

Reduction: Reduction reactions can convert the compound into different silane derivatives.

Substitution: The methoxy groups can be substituted with other functional groups, leading to a variety of derivatives.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions typically require controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products:

Scientific Research Applications

Dimethoxymethyl(3-phenylpropoxy)silane has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of advanced materials and as a coupling agent in polymer chemistry.

Biology: Investigated for its potential use in biocompatible materials and drug delivery systems.

Medicine: Explored for its role in the development of novel therapeutic agents and medical devices.

Industry: Utilized in the production of coatings, adhesives, and sealants due to its excellent adhesion properties and chemical resistance.

Mechanism of Action

The mechanism of action of Dimethoxymethyl(3-phenylpropoxy)silane involves its ability to form strong covalent bonds with various substrates. The silicon atom in the compound can interact with hydroxyl groups on surfaces, leading to the formation of stable siloxane bonds. This enhances the adhesion and durability of materials treated with this compound .

Molecular Targets and Pathways: The primary molecular targets of this compound are the hydroxyl groups on inorganic and organic surfaces. The pathways involved include hydrolysis of the methoxy groups to form silanol groups, followed by condensation reactions to form siloxane bonds .

Comparison with Similar Compounds

Dimethoxy(methyl)phenylsilane: Similar in structure but with a phenyl group instead of a 3-phenylpropoxy group.

Trimethoxysilane: Contains three methoxy groups and is used in similar applications but lacks the phenylpropoxy group.

Uniqueness: Dimethoxymethyl(3-phenylpropoxy)silane is unique due to the presence of the 3-phenylpropoxy group, which imparts distinct reactivity and properties compared to other silanes. This makes it particularly valuable in applications requiring enhanced adhesion and chemical resistance .